Cas no 400088-06-4 (1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole
• CAS No: 400088-06-4
• MF: C₁₇H₉Cl₄F₃N₂O₂S
• MW: 504.137769460678
• CID: 5234645
• Update Time: 2026-03-08

1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole

• Inchi： 1S/C17H9Cl4F3N2O2S/c1-29(27,28)14-7-25-26(15(14)8-2-3-10(18)11(19)4-8)16-12(20)5-9(6-13(16)21)17(22,23)24/h2-7H,1H3
• InChI Key： KAKCACINAYALFS-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C=C(C(F)(F)F)C=C2Cl)C(C2=CC=C(Cl)C(Cl)=C2)=C(S(C)(=O)=O)C=N1

Additional information on 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole

Introduction to 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 400088-06-4)

1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 400088-06-4, represents a sophisticated molecular architecture designed to exhibit specific biochemical interactions. The presence of multiple halogen substituents, such as chlorine and fluorine, along with a methanesulfonyl group, contributes to its distinctive physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this pyrazole derivative is meticulously crafted to optimize its potential biological activity. The 2,6-dichloro-4-(trifluoromethyl)phenyl moiety and the 3,4-dichlorophenyl substituent at the 5-position of the pyrazole ring introduce strong electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound. These structural features are particularly relevant in the design of molecules targeting enzyme inhibition or receptor interaction, areas where precise control over electronic distribution is crucial.

In recent years, there has been a growing interest in pyrazole derivatives due to their versatile pharmacological properties. Studies have demonstrated that pyrazole-based compounds can exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, modifications at the 4-position with a methanesulfonyl group often enhance metabolic stability and binding affinity, which are essential attributes for a lead compound in drug development. The specific combination of substituents in 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole suggests potential applications in the treatment of inflammatory diseases, infectious disorders, or even oncological conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and structure-based drug design techniques, researchers can predict how this molecule might interact with biological targets. The halogenated aromatic rings provide multiple hydrogen bonding opportunities and hydrophobic interactions, which are key factors in ligand-receptor binding. Furthermore, the methanesulfonyl group at the 4-position can serve as a critical pharmacophore for achieving high selectivity and potency.

Current research in medicinal chemistry increasingly emphasizes the importance of polyhalogenated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole structure aligns well with this trend, offering a robust scaffold for further derivatization. Researchers are exploring synthetic routes to modify specific functional groups while maintaining the core pharmacological properties of the molecule. This approach allows for rapid optimization and lead generation without compromising on structural integrity or biological relevance.

The synthesis of such complex molecules requires precise control over reaction conditions and high-purity starting materials. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing the desired framework efficiently. The presence of multiple chlorine atoms necessitates careful handling to prevent unwanted side reactions, but modern synthetic techniques have made it possible to achieve high yields with minimal byproducts.

In terms of biological evaluation, preliminary studies on related pyrazole derivatives have shown promising results in vitro. For example, certain analogs have demonstrated inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation pathways. While comprehensive data on 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole is still limited due to its novelty, these findings suggest that it may exhibit similar or even superior activity depending on its optimized formulation.

The role of computational modeling in understanding molecular interactions cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound might bind to target proteins or enzymes at an atomic level. These predictions guide experimental design by highlighting key interactions that need to be reinforced or altered through structural modifications. Such an integrated approach—combining experimental synthesis with computational analysis—has accelerated the discovery process significantly over recent years.

The potential applications of this compound extend beyond traditional pharmaceuticals into agrochemicals and specialty chemicals where similar molecular architectures are sought after for their bioactivity. By fine-tuning its properties through systematic derivatization studies researchers aim not only to enhance its therapeutic efficacy but also expand its utility across multiple domains without compromising safety standards.

In conclusion,1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 400088-06-4) represents an exciting development in medicinal chemistry with significant implications for future drug discovery efforts Its unique structural features combined with emerging research trends position it as a valuable asset for academic institutions biotechnology companies looking into innovative therapeutic solutions.